Cas no 56827-93-1 (Phosphoric acid, didodecyl phenyl ester)

Phosphoric acid, didodecyl phenyl ester structure
56827-93-1 structure
Product Name:Phosphoric acid, didodecyl phenyl ester
CAS No:56827-93-1
MF:C30H55O4P
MW:510.729070901871
CID:347738
PubChem ID:21958181
Update Time:2025-04-19

Phosphoric acid, didodecyl phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, didodecyl phenyl ester
    • didodecyl phenyl phosphate
    • SCHEMBL125929
    • DTXSID90620791
    • 56827-93-1
    • Inchi: 1S/C30H55O4P/c1-3-5-7-9-11-13-15-17-19-24-28-32-35(31,34-30-26-22-21-23-27-30)33-29-25-20-18-16-14-12-10-8-6-4-2/h21-23,26-27H,3-20,24-25,28-29H2,1-2H3
    • InChI Key: OHZIKCOBQFCTDM-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OCCCCCCCCCCCC)OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 510.38405
  • Monoisotopic Mass: 510.38379723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 26
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 11.04850
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